3-(trifluoromethyl)azetidin-3-ol, trifluoroacetic acid
Overview
Description
3-(trifluoromethyl)azetidin-3-ol, trifluoroacetic acid is a useful research compound. Its molecular formula is C6H7F6NO3 and its molecular weight is 255.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(trifluoromethyl)azetidin-3-ol, trifluoroacetic acid involves the conversion of a starting material to an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the formation of a trifluoromethyl group, followed by the formation of an azetidine ring and subsequent hydroxylation. The final step involves the addition of trifluoroacetic acid to yield the desired product.", "Starting Materials": [ "3-bromo-1,1,1-trifluoropropane", "sodium azide", "sodium hydride", "2-bromoethyl trifluoroacetate", "sodium borohydride", "hydrogen peroxide", "trifluoroacetic acid" ], "Reaction": [ "Step 1: 3-bromo-1,1,1-trifluoropropane is reacted with sodium azide in the presence of a solvent such as DMF to yield 3-azido-1,1,1-trifluoropropane.", "Step 2: The azide intermediate is then reacted with sodium hydride in the presence of a solvent such as DMF to yield 3-(trifluoromethyl)aziridine.", "Step 3: The aziridine intermediate is then reacted with hydrogen peroxide in the presence of a solvent such as methanol to yield 3-(trifluoromethyl)azetidin-3-ol.", "Step 4: 2-bromoethyl trifluoroacetate is reacted with sodium borohydride in the presence of a solvent such as THF to yield 2-(trifluoromethyl)ethanol.", "Step 5: The final product is obtained by adding trifluoroacetic acid to the azetidinol intermediate in the presence of a solvent such as dichloromethane." ] } | |
CAS No. |
1795452-92-4 |
Molecular Formula |
C6H7F6NO3 |
Molecular Weight |
255.1 |
Purity |
95 |
Origin of Product |
United States |
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